Cas no 2385674-52-0 (1H-Pyrazole-5-carboxylic acid, 4-chloro-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl-)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 4-chloro-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl-
• CAS No: 2385674-52-0
• MF: C₂₀H₁₆ClN₃O₄
• MW: 397.811743736267
• CID: 5263700
• Update Time: 2025-06-11

1H-Pyrazole-5-carboxylic acid, 4-chloro-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 4-chloro-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl-

• Inchi： 1S/C20H16ClN3O4/c1-24-17(19(25)26)16(21)18(23-24)22-20(27)28-10-15-13-8-4-2-6-11(13)12-7-3-5-9-14(12)15/h2-9,15H,10H2,1H3,(H,25,26)(H,22,23,27)
• InChI Key： BHKRTLOLJSXBDI-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=C(Cl)C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=N1

Additional information on 1H-Pyrazole-5-carboxylic acid, 4-chloro-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl-

Introduction to 1H-Pyrazole-5-carboxylic acid, 4-chloro-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl and Its Significance in Modern Chemical Research

1H-Pyrazole-5-carboxylic acid, 4-chloro-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl, with the CAS number 2385674-52-0, represents a compound of considerable interest in the field of pharmaceutical chemistry and medicinal biology. This intricate molecule, featuring a pyrazole core adorned with multiple functional groups, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The structural composition of this compound includes a chloro-substituted pyrazole ring, an amino group acylated with a 9H-fluoren-9-ylmethoxy moiety, and a methyl substituent at the 1-position. Such a configuration not only makes it a versatile building block for further derivatization but also suggests its utility in modulating biological pathways.

The significance of this compound lies in its ability to serve as a precursor for the synthesis of more complex molecules with therapeutic properties. Pyrazole derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of the chloro group at the 4-position enhances the electrophilicity of the pyrazole ring, making it susceptible to nucleophilic substitution reactions—a key feature for medicinal chemists seeking to introduce additional functional groups or linkages. Moreover, the 9H-fluoren-9-ylmethoxy carbonyl group introduces both rigidity and lipophilicity to the molecule, which can be advantageous for improving pharmacokinetic profiles in drug candidates.

In recent years, there has been growing interest in the development of novel scaffolds for treating neurological disorders, infectious diseases, and cancer. The structural features of 1H-Pyrazole-5-carboxylic acid, 4-chloro-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl align well with these efforts. For instance, pyrazole-based compounds have shown promise as kinase inhibitors due to their ability to mimic ATP binding pockets. The amino group in this molecule can be further functionalized to create peptidomimetics or protease inhibitors, which are critical targets in drug development. Furthermore, the fluorenylmethoxy moiety can enhance cell membrane permeability, making it an attractive feature for oral bioavailability.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of targeted therapeutics. The versatility of its functional groups allows chemists to explore diverse chemical spaces rapidly. This is particularly relevant in fragment-based drug design (FBDD), where small molecules like this one serve as starting points for identifying lead compounds through high-throughput screening (HTS). Recent advancements in computational chemistry have further accelerated this process by enabling virtual screening and molecular docking studies. These techniques predict how different analogs of 1H-Pyrazole-5-carboxylic acid, 4-chloro-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl might interact with biological targets, thereby guiding experimental efforts.

The role of fluorinated aromatic rings in medicinal chemistry cannot be overstated. Compounds containing fluorenyl or fluorobenzyloxy groups often exhibit improved metabolic stability and binding affinity. In the context of 1H-Pyrazole-5-carboxylic acid, 4-chloro-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl, the fluorenylmethoxy group not only contributes to lipophilicity but also provides a handle for further derivatization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions along the molecular framework—a strategy frequently employed to optimize pharmacological properties.

The carboxylic acid functionality at the 5-position offers another avenue for chemical manipulation. It can be esterified or amidated to enhance solubility or incorporated into prodrugs designed for controlled release. Additionally, recent studies have highlighted the importance of carboxylate salts in improving oral bioavailability by increasing water solubility while maintaining pharmacological activity. This underscores how modifications to seemingly minor structural features can significantly impact drug performance.

From a synthetic chemistry perspective, 1H-Pyrazole-5-carboxylic acid, 4-chloro-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl exemplifies how multi-step organic synthesis can yield complex molecules with tailored properties. Key synthetic strategies might include nucleophilic aromatic substitution (SNAr) on the chloro-pyrazole ring followed by amide bond formation between the carboxylic acid and an amine derivative derived from fluorene precursors. Advances in catalysis have made these transformations more efficient and scalable since traditional methods could involve harsh conditions or multiple purification steps.

The integration of automation and continuous flow chemistry has further revolutionized small-molecule synthesis. Techniques such as flow-mediated peptide coupling or microwave-assisted organic synthesis (MAOS) enable rapid exploration of chemical space without compromising purity or yield—a critical consideration when working with high-value intermediates like this one. Such innovations not only expedite research but also reduce costs associated with traditional batch processing methods.

In conclusion,1H-Pyrazole-5-carboxylic acid, 4-chloro-3-[[(9H-fluoren-9-y l methoxy)carbonyl]amino]-1-methyl (CAS no: 2385674–52–0) stands as a testament to how structural complexity can be leveraged to develop novel therapeutic agents with optimized properties for biological activity and pharmacokinetics. Its multifaceted functional groups provide chemists with ample opportunities for designing next-generation drugs targeting diverse diseases ranging from cancer to neurodegenerative disorders. As research continues into computational modeling and high-throughput screening technologies,this compound will likely play an increasingly pivotal role in advancing pharmaceutical innovation worldwide.